Cas no 1005308-26-8 (N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 1005308-26-8
• MF: C₂₀H₁₈BrN₃O₄S
• MW: 476.343622684479
• CID: 6233941
• PubChem ID: 18568020
• Update Time: 2025-05-20

N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• 1005308-26-8
• AKOS004952016
• F2202-0538
• N-(4-(2-((4-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• N-[4-[2-(4-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• Inchi： 1S/C20H18BrN3O4S/c1-27-16-8-3-12(9-17(16)28-2)19(26)24-20-23-15(11-29-20)10-18(25)22-14-6-4-13(21)5-7-14/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： RAKBFYYHNQLXJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CC1=CSC(=N1)NC(C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 475.02014g/mol
• Monoisotopic Mass: 475.02014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide: A Comprehensive Overview

N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide, with the CAS registry number 1005308-26-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a thiazole ring system and a benzamide moiety. The presence of the 4-bromophenyl group further enhances its chemical diversity and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the benzamide group through amide bond formation. The inclusion of the 4-bromophenyl group is achieved via a substitution reaction, ensuring the stability and functionality of the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most notable applications of N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is in drug discovery. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has opened up possibilities in neurodegenerative disease research.

Recent research has also explored the use of this compound in materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and electronic devices. The incorporation of the 3,4-dimethoxybenzamide group enhances the compound's stability under various environmental conditions, making it suitable for applications in harsh industrial settings.

In terms of structural analysis, N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide exhibits a high degree of symmetry and conjugation. This contributes to its electronic properties and reactivity. Computational studies have provided valuable insights into its electronic structure and potential for further functionalization. These findings have paved the way for novel synthetic strategies aimed at enhancing its bioavailability and pharmacokinetic properties.

The compound's versatility is further highlighted by its role as an intermediate in the synthesis of more complex molecules. By modifying specific functional groups, researchers can tailor its properties to suit diverse applications. For example, replacing the bromine atom with other halogens or substituents can significantly alter its reactivity and biological activity.

In conclusion, N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing both medicinal chemistry and materials science.